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Compound of Interest

Compound Name: (R)-(-)-2-Octanol

Cat. No.: B1198660

For researchers, scientists, and professionals in drug development, the safe and effective
handling of chemical reagents is paramount. This guide provides essential safety and logistical
information for (R)-(-)-2-Octanol, a chiral alcohol utilized in various laboratory applications,
including as a chiral derivatizing agent and in kinetic resolutions. Adherence to these protocols
is critical for ensuring laboratory safety and procedural success.

Essential Safety Information at a Glance

Proper personal protective equipment (PPE) is the first line of defense against potential
exposure to (R)-(-)-2-Octanol. The following table summarizes the recommended PPE for
handling this chemical.
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Personal Protective Equipment (PPE)

Specification

Eye Protection

Chemical splash goggles or a face shield

(minimum 8-inch) should be worn.[1]

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile rubber)

are required.

Skin and Body Protection

A lab coat or chemical-resistant apron should be
worn. In cases of potential significant exposure,

a chemical-resistant suit may be necessary.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood is required.[2][3] If
ventilation is inadequate, a NIOSH-approved
respirator with an organic vapor cartridge is

necessary.

Physical and Chemical Properties

Understanding the physical and chemical properties of (R)-(-)-2-Octanol is crucial for safe

handling and storage.
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Property Value

CAS Number 5978-70-1

Molecular Formula CsH1s0

Molecular Weight 130.23 g/mol
Appearance Colorless liquid[4]

Odor Pleasant[4]

Boiling Point 175 °C (lit.)

Melting Point -38 °C[5]

Flash Point 71 °C (closed cup)[5]
Density 0.820 g/mL at 20 °C (lit.)

Solubility in Water

Slightly soluble

Operational Plan: Step-by-Step Handling Procedure

This section outlines a standard operating procedure for handling (R)-(-)-2-Octanol in a

laboratory setting, from preparation to use in a typical reaction.

1. Preparation and Precautionary Measures:

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is operational.

Confirm the availability and proper functioning of safety equipment, including an eyewash
station and safety shower.

Don all required personal protective equipment (PPE) as detailed in the table above.

. Handling and Use:

Transport the container of (R)-(-)-2-Octanol in a secondary container to the fume hood.
Carefully open the container, avoiding splashes.

Measure the required amount of (R)-(-)-2-Octanol using appropriate glassware (e.g.,
graduated cylinder, pipette).
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 If using as a reagent, slowly add it to the reaction vessel under controlled conditions (e.g.,
dropwise addition, controlled temperature).

 If used as a solvent, add the solute to the (R)-(-)-2-Octanol in the reaction vessel.

o Keep the container of (R)-(-)-2-Octanol sealed when not in use.

3. Storage:

o Store (R)-(-)-2-Octanol in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
o Keep away from heat, sparks, open flames, and other sources of ignition.[3]
o Store separately from strong oxidizing agents.[6]

Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure to (R)-(-)-2-Octanol.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing and shoes.
) Immediately flush skin with plenty of water for at
Skin Contact ] ] o
least 15 minutes. Seek medical attention if

irritation develops or persists.

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan
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Proper disposal of (R)-(-)-2-Octanol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing (R)-(-)-2-Octanol in a designated, properly labeled, and sealed
container.
¢ Do not mix with other waste streams unless compatible.

2. Disposal Procedure:

» Dispose of the chemical waste through a licensed professional waste disposal service.[3]

e This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[3]

» Empty containers should be triple-rinsed with a suitable solvent and disposed of as
hazardous waste.

Visualizing Safe Handling and Emergency Response

To further clarify the procedures, the following diagrams illustrate the logical workflow for
handling (R)-(-)-2-Octanol and the appropriate response to an exposure event.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1198660?utm_src=pdf-body
https://www.benchchem.com/product/b1198660?utm_src=pdf-body
https://datasheets.scbt.com/sc-238187.pdf
https://datasheets.scbt.com/sc-238187.pdf
https://www.benchchem.com/product/b1198660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for (R)-(-)-2-Octanol
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Caption: A logical workflow for the safe handling of (R)-(-)-2-Octanol.
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Emergency Response for (R)-(-)-2-Octanol Exposure

Exposure Event

Eye Contact: Skin Contact: Inhalation: Ingestion:
Flush with water for 15 min. Flush with water for 15 min. Move to fresh air. Do NOT induce vomiting.

Seek Immediate
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Caption: First aid procedures for different types of exposure to (R)-(-)-2-Octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of (R)-(-)-2-Octanol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198660#personal-protective-equipment-for-
handling-r-2-octanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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